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Compound of Interest

Compound Name: PBI 51

CAS No.: 95343-49-0

Cat. No.: B15570290

Get Quote

A comprehensive comparison between the synthetic abscisic acid (ABA) agonist pyrabactin

and the compound designated as PBI-51 cannot be provided at this time. Extensive searches

for "PBI-51" within the context of plant biology, agricultural science, and chemical compound

databases have not yielded any publicly available information on a compound with this

identifier that is relevant to the field of plant growth regulation or abscisic acid signaling.

Pyrabactin is a well-characterized synthetic sulfonamide that acts as a selective agonist of the

plant hormone abscisic acid (ABA).[1][2] It played a pivotal role in the identification of the

PYR/PYL/RCAR family of intracellular ABA receptors.[1] Pyrabactin mimics the natural

hormone ABA by binding to these receptors, which in turn initiates a signaling cascade that

helps plants respond to environmental stress, such as drought, by regulating processes like

seed germination and stomatal closure.[2][3]

The mechanism of action for pyrabactin involves its binding to the PYR/PYL receptors, which

then allows these receptors to interact with and inhibit a group of enzymes called Type 2C

protein phosphatases (PP2Cs). This inhibition relieves the negative regulation of SnRK2

kinases, which are then free to phosphorylate downstream targets, leading to the expression of

ABA-responsive genes and subsequent physiological effects.
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In contrast, no scientific literature, experimental data, or even a chemical structure for a

compound referred to as "PBI-51" in the context of plant science could be retrieved. It is

possible that "PBI-51" is an internal compound designation not yet disclosed in public research,

a misnomer, or a compound that is not yet characterized in a way that would allow for a

comparison with pyrabactin.

Therefore, without any available data on the mechanism of action, signaling pathways, or

experimental results for PBI-51, a comparative guide as requested cannot be generated.

Pyrabactin: A Closer Look
To provide some context on the type of information that would be necessary for a comparison,

the following details are provided for pyrabactin.

Quantitative Data on Pyrabactin Activity
Parameter Value

Experimental
Context

Reference

IC₅₀ (ABI1 inhibition

via PYL1)
1.14 ± 0.07 µM

In vitro PP2C

phosphatase activity

assay. This value is

approximately 10-fold

higher than that of

ABA (93.8 ± 8.4 nM)

in the same assay.

IC₅₀ (Seed

Germination

Inhibition)

2–4 µM

Inhibition of seed

germination and

hypocotyl elongation

in Arabidopsis

thaliana.

[3]

Kᴅ (Stomatal Closure) 4–5 µM

Apparent dissociation

constant for inducing

stomatal closure in

Pisum sativum.

[3]
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Experimental Protocols
A key experiment for characterizing compounds like pyrabactin is the in vitro PP2C

phosphatase activity assay.

Objective: To determine the concentration at which an ABA agonist, in the presence of an ABA

receptor, inhibits 50% of the activity of a PP2C phosphatase (IC₅₀).

Methodology:

Recombinant Protein Expression and Purification: The ABA receptor (e.g., PYL1) and the

PP2C phosphatase (e.g., ABI1) are expressed in and purified from E. coli.

Assay Reaction: The purified ABI1 phosphatase is incubated with a synthetic

phosphopeptide substrate in a reaction buffer.

Inhibition Measurement: The assay is run in the presence of a fixed concentration of purified

PYL1 receptor and varying concentrations of the agonist (pyrabactin or ABA).

Phosphate Detection: The amount of phosphate released from the substrate by the

phosphatase is quantified, typically using a colorimetric method such as Malachite Green-

based detection.

Data Analysis: The percentage of phosphatase inhibition is plotted against the logarithm of

the agonist concentration, and the IC₅₀ value is determined from the resulting dose-response

curve.

Signaling Pathway of Pyrabactin
The signaling pathway initiated by pyrabactin is consistent with the established core ABA

signaling pathway.
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Caption: Pyrabactin-mediated ABA signaling pathway.

Should information on PBI-51 become publicly available, a similar detailed comparison could

be constructed to evaluate its relative performance and mechanism of action against

pyrabactin and other ABA agonists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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